5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine

• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 5-(5-phenylpent-1-ynyl)pyrimidin-4-amine
• InChI: InChI=1S/C15H15N3/c16-15-14(11-17-12-18-15)10-6-2-5-9-13-7-3-1-4-8-13/h1,3-4,7-8,11-12H,2,5,9H2,(H2,16,17,18)
• InChI Key: OJOWJGRXNXVLRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC#CC2=CN=CN=C2N

Description

5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine is a pyrimidine derivative characterized by a phenylpentynyl substituent at the 5-position of the pyrimidine ring and an amine group at the 4-position. Pyrimidin-4-amine derivatives are widely studied for their biological activities, including anticancer, antimicrobial, and kinase-inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine typically involves the following steps:

Preparation of 5-Phenylpent-1-yne: This can be achieved through the reaction of phenylacetylene with a suitable alkyne precursor under palladium-catalyzed coupling conditions.

Formation of Pyrimidine Ring: The pyrimidine ring can be synthesized through the condensation of appropriate precursors such as amidines and β-diketones.

Coupling Reaction: The final step involves the coupling of 5-Phenylpent-1-yne with the pyrimidine ring under suitable conditions, such as using a base like potassium carbonate in a polar solvent like dimethylformamide.

Industrial Production Methods

Industrial production of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield saturated derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at the 4-position amine group, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of saturated derivatives.

Substitution: Formation of alkylated or acylated derivatives.

Scientific Research Applications

5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of potential therapeutic agents, particularly in the development of kinase inhibitors and other enzyme inhibitors.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including heterocyclic compounds.

Biological Studies: It is used in studies to understand the interaction of pyrimidine derivatives with biological targets, such as nucleic acids and proteins.

Industrial Applications: The compound is used in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The phenylpentynyl group and the pyrimidine ring play crucial roles in binding to the active site of the target, leading to inhibition or modulation of its activity. The amine group at the 4-position can form hydrogen bonds with amino acid residues in the target protein, enhancing binding affinity and specificity.

Comparison with Similar Compounds

Structural and Substituent Variations

The biological and physicochemical properties of pyrimidin-4-amine derivatives are highly dependent on substituents. Below is a comparison with key analogs:

Table 1: Substituent Effects on Properties and Activities

Compound Name (ID)	Substituent(s)	Key Properties/Activities	Reference
4d (5-(4-methoxyphenyl)-derivative)	4-Methoxyphenyl	Anti-melanoma (MDA-MB-435: 39.52% growth)
4e (5-(2-chlorophenyl)-derivative)	2-Chlorophenyl	Poor anticancer activity
7e–7i (thieno[2,3-d]pyrimidines)	Fluorophenyl/methoxyphenyl	High yields (84–86%), melting points 199–231°C
12b (naphthalen-2-yl derivative)	Naphthalenyl/benzoyl	Antimicrobial activity (IR: C=O at 1723 cm⁻¹)
ABT-702 dihydrochloride	Bromophenyl/morpholinyl	Adenosine kinase inhibitor (analgesic)
Spastazoline	tert-Butyl/isopropylpiperazin	RIPK1 inhibitor (structural complexity)

Key Observations:

Substituent Position and Electronic Effects :

• Electron-donating groups (e.g., methoxy in 4d ) enhance anticancer activity compared to electron-withdrawing groups (e.g., chloro in 4e ) .
• Fluorophenyl derivatives (e.g., 7i ) exhibit higher thermal stability (melting points >200°C), likely due to increased molecular rigidity .

Ring System Modifications: Thieno[2,3-d]pyrimidines (e.g., 7e–7i) show predictable spectral properties (C=N and NH₂ IR peaks) and high synthetic yields (84–86%) . Pyrrolo[2,3-d]pyrimidines (e.g., Spastazoline) demonstrate kinase inhibitory activity, highlighting the role of fused ring systems in target selectivity .

Morpholinyl and pyridinyl substituents (e.g., ABT-702) enhance solubility and CNS penetration, critical for analgesic applications .

Quantitative Data and Trends

Analysis:

• Compared to 4d (methoxyphenyl), the phenylpentynyl substituent may reduce solubility but improve membrane permeability due to increased lipophilicity.

Biological Activity

5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine is an organic compound with significant potential in medicinal chemistry due to its biological activity, particularly as a kinase inhibitor. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Molecular Formula : C15H16N2
• Pyrimidine Ring : Substituted at the 5-position with a phenylpentynyl group.
• Amine Group : Located at the 4-position, crucial for its biological interactions.

This unique configuration enhances its reactivity and binding affinity to biological targets, making it a subject of interest in drug development.

The biological activity of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine is primarily attributed to its role as a kinase inhibitor . Kinases are enzymes that catalyze the transfer of phosphate groups to substrates, which is vital in regulating various cellular processes. The compound's interaction with specific kinases may lead to modulation of their activity, thereby influencing pathways involved in cancer and other diseases linked to dysregulated kinase activity.

Binding Characteristics

The binding mechanism involves:

• Hydrogen Bonding : The amine group can form hydrogen bonds with amino acid residues in target proteins, enhancing specificity.
• Hydrophobic Interactions : The phenylpentynyl group contributes to hydrophobic interactions essential for binding to active sites on enzymes.

Anticancer Activity

Research indicates that 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine exhibits promising anticancer properties. Its ability to inhibit specific kinases implicated in tumor growth presents opportunities for developing targeted cancer therapies.

Case Studies

Several studies have investigated the compound's effects on cancer cell lines:

• Inhibition of Tumor Growth : In vitro studies demonstrated significant inhibition of proliferation in various cancer cell lines, suggesting potential use as an anticancer agent.
• Mechanistic Studies : Investigations into the compound's mechanism revealed its capacity to induce apoptosis in cancer cells through kinase pathway modulation.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine, a comparison with structurally similar compounds is essential. The following table summarizes key features:

Compound Name	Structural Features	Unique Aspects
5-(4-Methylphenyl)-pyrimidin-4-amines	Substituted pyrimidine with methyl groups	Enhanced lipophilicity due to methyl substitution
2-Amino-pyrimidine derivatives	Basic pyrimidine structure with varying substitutions	Different biological activities based on substituents
6-(3-Pyridyl)-pyrimidinones	Pyrimidines with additional nitrogen-containing rings	Potentially different pharmacological profiles

The distinct structure of 5-(5-Phenylpent-1-yn-1-yl)pyrimidin-4-amine allows it to exhibit specific biological activities that may not be present in other derivatives.

Synthesis and Applications

The synthesis of this compound typically involves multi-step reactions that allow for the introduction of the phenylpentynyl group and amine functionalities. Its applications extend beyond medicinal chemistry; it serves as an intermediate in synthesizing more complex organic molecules and exploring interactions between pyrimidine derivatives and biological targets like nucleic acids and proteins.